Cas no 1806770-37-5 (Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806770-37-5
• MF: C₁₂H₁₃ClF₃NO₄
• MW: 327.684133291245
• CID: 4841389
• Update Time: 2025-10-29

Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H13ClF3NO4/c1-3-20-10(18)5-7-4-9(21-12(14,15)16)11(19-2)17-8(7)6-13/h4H,3,5-6H2,1-2H3
• InChI Key： GKAUWQAFKSNWHV-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=C(N=1)OC)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate, with the CAS number 1806770-37-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a methoxy group, and a trifluoromethoxy group. The ethyl acetate moiety further adds to its structural complexity and potential chemical reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and agrochemical development. The presence of the trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of molecules in biological systems. This makes Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate a promising candidate for further research in the development of novel therapeutic agents and pesticides.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the chloromethyl group is achieved through nucleophilic substitution reactions, while the methoxy and trifluoromethoxy groups are introduced via etherification or related processes. The final step involves the esterification reaction to attach the ethyl acetate moiety, resulting in the complete structure of Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The combination of electron-withdrawing groups like trifluoromethoxy and chloromethyl can significantly influence the electronic properties of the molecule, making it an ideal candidate for modulating enzyme activity or receptor binding. Recent research has explored its potential as an inhibitor of certain kinase enzymes, which are crucial targets in cancer therapy.

In addition to its medicinal applications, Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate has also been investigated for its role in agrochemicals. The chloromethyl group imparts pesticidal properties, while the trifluoromethoxy group enhances resistance to metabolic degradation in plants. This dual functionality makes it a valuable compound in the development of environmentally friendly pesticides that are both effective and sustainable.

The physical properties of this compound are equally fascinating. Its melting point and solubility characteristics make it suitable for various chemical reactions and formulations. Recent studies have also explored its thermal stability under different conditions, which is critical for its application in industrial processes.

In conclusion, Ethyl 2-(chloromethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No: 1806770-37-5) represents a significant advancement in organic chemistry. Its unique structure, combined with its versatile functional groups, positions it as a key player in drug discovery, agrochemical development, and material science. As research continues to uncover its full potential, this compound is expected to contribute significantly to various industries while adhering to sustainable practices.